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Compound of Interest

Compound Name: Tetraallyl pyromellitate
CAS No.: 13360-98-0
Cat. No.: B085713
Get Quote
. J

CAS: 13360-98-0 | Grade: Optical/Electronic (>99.5%)

Executive Summary

Tetraallyl Pyromellitate (TAP) is a tetra-functional allylic monomer used critically as a
crosslinking agent in high-performance polymers, optical resins, and dental composites. Its four
allyl groups provide exceptional crosslinking density, thermal stability, and electrical insulation.
However, for applications in drug delivery systems (hydrogels) or precision optics, commercial
"technical grade" supplies often fail due to residual acidity (unreacted pyromellitic acid) or
oligomeric impurities.

This guide is designed for researchers and procurement scientists. It moves beyond a simple
vendor list to establish a self-validating sourcing protocol. We define the Critical Quality
Attributes (CQAS), map the synthesis-impurity logic, and provide a tiered analysis of global
suppliers.

Part 1: Chemical Profile & Critical Quality Attributes
(CQASs)
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To select a supplier, you must first define the specification. "High Purity" in the context of TAP is
not just a percentage; it is the absence of specific functional inhibitors.

. Specification (High . )
Attribute . Method Technical Rationale
Purity)

Lower purity leads to

inconsistent gelation
Purity (Assay) > 99.0% (Area %) GC-FID / HPLC times and varying

mechanical modulus

in the final polymer.

Critical: High acid
value indicates
unreacted Pyromellitic
Dianhydride (PMDA)
Acid Value < 1.0 mg KOH/g Titration or hydrolysis products.
Acidic impurities can
corrode molds and
interfere with cationic

polymerization.

Essential for optical
resins. Yellowing
Color (APHA) <50 Colorimetry indicates oxidation or
presence of quinone-
based inhibitors.

Prevents premature
polymerization during

shipping. Note:

Inhibitor (MEHQ) 50-200 ppm (Custom) HPLC ) o
Medical applications
may require removal
of MEHQ prior to use.
Moisture drives

Water Content <0.1% Karl Fischer hydrolysis, reverting

the ester back to acid.
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Part 2: The Synthesis-Impurity Logic

Understanding how the molecule is made reveals what impurities to look for.

TAP is typically synthesized via the esterification of Pyromellitic Dianhydride (PMDA) with Allyl
Alcohol. This is a step-growth reaction. If the reaction is incomplete, you do not get TAP; you
get mono-, di-, and tri-allyl esters.

The Impurity Cascade:
o PMDA + Allyl Alcohol

Di-ester (Fast step)
 Di-ester + Allyl Alcohol
Tetra-ester (Slow, equilibrium-limited step)

If a supplier rushes the second step or fails to remove water (azeotropic distillation), the
product will contain Triallyl Pyromellitate (free acid). This impurity is invisible in some refractive
index tests but catastrophic for pH-sensitive drug delivery formulations.
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Figure 1: Reaction pathway showing the origin of acidic impurities (Tri-esters) and oligomers.
Suppliers must drive the equilibrium to the right to minimize the "Tri" species.

Part 3: Supplier Landscape & Sourcing Strategy

The market for TAP is bifurcated into Bulk Manufacturers (mostly in Asia) and Catalog
Aggregators (Western interface).
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Tier 1: Catalog Aggregators (High Trust, High Cost)
Best for: Bench-scale R&D (1g — 1kg). These companies perform internal QC but rarely

manufacture this specific ester themselves.

e TCI Chemicals (Tokyo Chemical Industry): Renowned for high purity standards. Often stocks
>98% grade suitable for reference standards.

o Merck / Sigma-Aldrich: The default for general sourcing. Reliable documentation (CoAs), but
often carries a significant markup.

o Alfa Chemistry: Specializes in functional monomers and often provides custom synthesis
options for specific impurity profiles.

Tier 2: Specialized Fine Chemical Manufacturers

Best for: Pilot to Production (1kg — 100kg). You must audit these sources.

e BOC Sciences: A hybrid CDMO (Contract Development and Manufacturing Organization)
that lists TAP (CAS 13360-98-0).[1] They can likely synthesize to a custom spec (e.g., low
acid).

e Meryer (Shanghai) Chemical Technology: A prominent supplier of fine organic chemicals.
Often the source for Western catalogs.

o Kurogane Kasei (Japan):Note: While not explicitly listing TAP in every public catalog, they
are a global leader in high-purity allyl esters. For critical medical applications, contacting
them for a custom run is a high-value strategy.

Tier 3: Sourcing Platforms (Vetting Required)[2]

e ChemicalBook / iChemical: Listings here (e.g., Guangzhou Reullei, Zhengzhou Edward)
require strict validation. Do not buy without a pre-shipment sample and independent
analysis.

Part 4: The Validation Protocol (Self-Validating
System)
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Do not rely solely on the Certificate of Analysis (CoA). Implement this workflow upon receipt of
any TAP batch intended for biological or optical use.

Step 1: The "Quick Check" (Acid Value)

o Protocol: Dissolve 2g of TAP in 50mL of neutralized acetone/ethanol mix. Titrate with 0.1N
KOH using phenolphthalein.

e Pass Criteria:

mg KOH/g.

o Why: If this fails, the synthesis was incomplete. No amount of purification by the user will
easily fix this without significant yield loss. Reject the batch.

Step 2: Structural Confirmation (H-NMR)

e Protocol: 1H-NMR in CDCI3.
» Key Signal: Look for the allyl protons (multiplets at 5.9-6.1 ppm).

o Impurity Marker: Look for a broad singlet around 8.0-10.0 ppm (Carboxylic Acid). If the
integral of the allyl group is not exactly 4x the aromatic protons (after normalizing), the
esterification is incomplete.

Step 3: Purity & Inhibitor Check (GC-MS)
e Protocol: Gas Chromatography.
e Column: DB-5 or equivalent non-polar column.
e Program: 100°C (hold 2 min)
10°C/min
280°C.

o Analysis: TAP will elute late. Look for early eluting peaks (MEHQ inhibitor) and shoulders on
the main peak (isomers or tri-esters).
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Figure 2: Incoming Quality Control (IQC) Decision Tree. The Acid Value test is the most cost-
effective "gate" before expensive instrumental analysis.

Part 5: Application Context

Why does this rigor matter?
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o Dental Composites: TAP is used to increase the crosslinking density of methacrylate-based
resins. Impurities (acids) can neutralize the amine accelerators used in chemical cure
systems, leading to incomplete curing and mechanical failure of the filling.

o Optical Resins: High refractive index is a key property of aromatic allyl esters. Oligomeric
impurities cause optical striations and haze.

e Drug Delivery (Hydrogels): In hydrogel synthesis, TAP acts as a crosslinker. If the purity is
low, the "mesh size" of the hydrogel becomes unpredictable, altering the drug release
kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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